Cas no 186822-42-4 (Dibenzothiophene, 2,4-dibromo-)
186822-42-4 structure
Product Name:Dibenzothiophene, 2,4-dibromo-
CAS No:186822-42-4
MF:C12H6Br2S
MW:342.049040317535
CID:3834187
PubChem ID:85714516
Update Time:2025-04-22
Dibenzothiophene, 2,4-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzothiophene, 2,4-dibromo-
- 2,4-dibromodibenzothiophene
- 2,4-Dibromodibenzo[b,d]thiophene
- SCHEMBL20175699
- 186822-42-4
-
- Inchi: 1S/C12H6Br2S/c13-7-5-9-8-3-1-2-4-11(8)15-12(9)10(14)6-7/h1-6H
- InChI Key: PNKYJFALBICZKX-UHFFFAOYSA-N
- SMILES: C12=C(Br)C=C(Br)C=C1C1=CC=CC=C1S2
Computed Properties
- Exact Mass: 341.85365Da
- Monoisotopic Mass: 339.85570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 28.2Ų
Dibenzothiophene, 2,4-dibromo- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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